4-tetrahydrothiophen-3-yl-Morpholine
Description
4-Tetrahydrothiophen-3-yl-Morpholine is a heterocyclic compound combining a morpholine ring (a six-membered amine-oxygen ring) with a tetrahydrothiophene moiety (a saturated five-membered sulfur-containing ring).
Properties
CAS No. |
1006-74-2 |
|---|---|
Molecular Formula |
C8H11NOS |
Molecular Weight |
169.24404 |
Synonyms |
4-tetrahydrothiophen-3-yl-Morpholine |
Origin of Product |
United States |
Comparison with Similar Compounds
Physicochemical and Functional Differences
- In contrast, the propyl linker in (3-Morpholin-4-yl-propyl)-thiophen-2-ylmethyl-amine dihydrochloride allows greater rotational freedom, which could influence pharmacokinetics .
Solubility and Bioavailability :
- Ionic compounds like 4-[3-hydroxy-3-phenyl-3-(2-thienyl)propyl]-4-methylmorpholin-4-ium iodide exhibit high solubility but may face challenges in membrane permeability .
- The urea group in 1-(4-Chlorophenyl)-3-(morpholin-4-yl)-urea enhances hydrogen bonding, improving interactions with biological targets .
Pharmacological Implications
- 2-Morpholino-4-oxo-4,5-dihydrothiophene-3-carbonitrile: The planar dihydrothiophene ring may mimic aromatic systems in enzyme substrates, suggesting applications in kinase inhibition .
- Morpholinium Derivatives : Charged morpholine analogs (e.g., iodide salt in ) could serve as prodrugs or ionic liquids for enhanced delivery .
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